Cas no 1226447-53-5 (N-[4-chloro-2-(trifluoromethyl)phenyl]-2-{[3-(thiomorpholin-4-yl)pyrazin-2-yl]sulfanyl}acetamide)

• Product Name: N-[4-chloro-2-(trifluoromethyl)phenyl]-2-{[3-(thiomorpholin-4-yl)pyrazin-2-yl]sulfanyl}acetamide
• CAS No: 1226447-53-5
• MF: C₁₇H₁₆ClF₃N₄OS₂
• MW: 448.913350105286
• CID: 5434835
• PubChem ID: 49673348
• Update Time: 2025-10-22

N-[4-chloro-2-(trifluoromethyl)phenyl]-2-{[3-(thiomorpholin-4-yl)pyrazin-2-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-Chloro-2-(trifluoromethyl)phenyl]-2-[[3-(4-thiomorpholinyl)-2-pyrazinyl]thio]acetamide
• AKOS024480678
• N-(4-chloro-2-(trifluoromethyl)phenyl)-2-((3-thiomorpholinopyrazin-2-yl)thio)acetamide
• VU0515232-1
• N-[4-chloro-2-(trifluoromethyl)phenyl]-2-(3-thiomorpholin-4-ylpyrazin-2-yl)sulfanylacetamide
• F3222-4822
• 1226447-53-5
• N-[4-chloro-2-(trifluoromethyl)phenyl]-2-{[3-(thiomorpholin-4-yl)pyrazin-2-yl]sulfanyl}acetamide

• Inchi： 1S/C17H16ClF3N4OS2/c18-11-1-2-13(12(9-11)17(19,20)21)24-14(26)10-28-16-15(22-3-4-23-16)25-5-7-27-8-6-25/h1-4,9H,5-8,10H2,(H,24,26)
• InChI Key： KZRZTLMILZFDQX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(F)(F)F)C=1)NC(CSC1C(=NC=CN=1)N1CCSCC1)=O

Computed Properties

• Exact Mass: 448.0406157g/mol
• Monoisotopic Mass: 448.0406157g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.51±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 601.3±55.0 °C(Predicted)
• pka: 11.21±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on N-[4-chloro-2-(trifluoromethyl)phenyl]-2-{[3-(thiomorpholin-4-yl)pyrazin-2-yl]sulfanyl}acetamide

Comprehensive Overview of N-[4-chloro-2-(trifluoromethyl)phenyl]-2-{[3-(thiomorpholin-4-yl)pyrazin-2-yl]sulfanyl}acetamide (CAS 1226447-53-5)

N-[4-chloro-2-(trifluoromethyl)phenyl]-2-{[3-(thiomorpholin-4-yl)pyrazin-2-yl]sulfanyl}acetamide (CAS 1226447-53-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of functional groups, including a thiomorpholine ring, a pyrazine core, and a trifluoromethylphenyl moiety, making it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its potential applications due to its structural complexity and bioactivity.

The compound's CAS number 1226447-53-5 serves as a critical identifier in chemical databases, ensuring accurate referencing in scientific literature. Its molecular formula and weight are often analyzed to understand its physicochemical properties, such as solubility, stability, and reactivity. The presence of the sulfanyl group in the structure enhances its ability to participate in various chemical reactions, making it valuable for synthesizing novel derivatives.

One of the key areas of interest for N-[4-chloro-2-(trifluoromethyl)phenyl]-2-{[3-(thiomorpholin-4-yl)pyrazin-2-yl]sulfanyl}acetamide is its potential role in medicinal chemistry. The thiomorpholine and pyrazine fragments are known to exhibit bioactivity, and their combination in this compound opens doors for exploring new therapeutic agents. Recent studies have highlighted its relevance in targeting specific enzymes or receptors, though further research is needed to validate its efficacy and safety.

In addition to pharmaceutical applications, this compound is also explored in agrochemical research. The trifluoromethylphenyl group is a common feature in many pesticides and herbicides, suggesting potential uses in crop protection. Researchers are investigating its mode of action and environmental impact to ensure sustainable agricultural practices.

The synthesis of N-[4-chloro-2-(trifluoromethyl)phenyl]-2-{[3-(thiomorpholin-4-yl)pyrazin-2-yl]sulfanyl}acetamide involves multi-step organic reactions, often requiring precise control of reaction conditions. Chemists optimize parameters such as temperature, solvent choice, and catalysts to achieve high yields and purity. Advanced analytical techniques like NMR, HPLC, and mass spectrometry are employed to characterize the compound and confirm its structure.

From a market perspective, the demand for specialized intermediates like CAS 1226447-53-5 is growing, driven by the expanding pharmaceutical and agrochemical industries. Suppliers and manufacturers focus on scaling up production while maintaining quality standards to meet global demand. The compound's niche applications ensure its relevance in high-value research and development projects.

For researchers and industry professionals, understanding the safety data and handling guidelines of N-[4-chloro-2-(trifluoromethyl)phenyl]-2-{[3-(thiomorpholin-4-yl)pyrazin-2-yl]sulfanyl}acetamide is crucial. Proper storage conditions, personal protective equipment (PPE), and disposal methods are emphasized to ensure safe laboratory practices. Regulatory compliance is also a key consideration for commercial use.

In summary, N-[4-chloro-2-(trifluoromethyl)phenyl]-2-{[3-(thiomorpholin-4-yl)pyrazin-2-yl]sulfanyl}acetamide (CAS 1226447-53-5) represents a promising compound with diverse applications in drug discovery, agrochemical development, and material science. Its unique structural features and potential bioactivity make it a subject of ongoing research, with future studies likely to uncover new uses and benefits.